Cas no 18029-61-3 (1-Chloro-6,7-dimethoxyisoquinoline-4-carbonitrile)

• Product Name: 1-Chloro-6,7-dimethoxyisoquinoline-4-carbonitrile
• CAS No: 18029-61-3
• MF: C₁₂H₉ClN₂O₂
• MW: 248.665061712265
• CID: 2150584
• Update Time: 2025-05-26

1-Chloro-6,7-dimethoxyisoquinoline-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-chloro-6,7-dimethoxy-isoquinoline-4-carbonitrile
• 1-Chloro-6,7-dimethoxyisoquinoline-4-carbonitrile
• 4-Isoquinolinecarbonitrile, 1-chloro-6,7-dimethoxy-

• Inchi： 1S/C12H9ClN2O2/c1-16-10-3-8-7(5-14)6-15-12(13)9(8)4-11(10)17-2/h3-4,6H,1-2H3
• InChI Key： BVMXMLNOPYNZJO-UHFFFAOYSA-N
• SMILES： ClC1C2C=C(C(=CC=2C(C#N)=CN=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 55.1

Additional information on 1-Chloro-6,7-dimethoxyisoquinoline-4-carbonitrile

1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile (CAS No. 18029-61-3)

The compound 1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile (CAS No. 18029-61-3) is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound belongs to the isoquinoline family, a class of heterocyclic aromatic compounds known for their diverse biological activities and structural versatility. The isoquinoline core of this molecule provides a robust framework for further functionalization, making it a valuable substrate for drug discovery and advanced material synthesis.

The structure of 1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile features a chlorinated substituent at position 1, methoxy groups at positions 6 and 7, and a cyano group at position 4. These substituents contribute to the molecule's unique electronic properties and reactivity. Recent studies have highlighted its potential as a precursor for the synthesis of bioactive compounds, particularly in the development of anticancer agents. The cyano group at position 4 is particularly reactive, enabling the molecule to undergo various nucleophilic substitutions and additions, which are critical in organic synthesis.

Recent research has focused on the application of 1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile in drug design. For instance, its ability to act as a template for the construction of isoquinoline-based kinase inhibitors has been explored extensively. Kinase inhibitors are crucial in cancer therapy due to their ability to target specific enzymes involved in cell signaling pathways. The methoxy groups at positions 6 and 7 enhance the molecule's solubility and bioavailability, making it an attractive candidate for further pharmacological studies.

In addition to its pharmacological applications, 1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile has shown promise in materials science. Its aromaticity and heterocyclic structure make it suitable for use in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Recent breakthroughs in this area have demonstrated that derivatives of this compound can exhibit enhanced charge transport properties, which are essential for high-performance electronic devices.

The synthesis of 1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile involves a multi-step process that typically begins with the preparation of isoquinoline derivatives followed by functionalization with the desired substituents. Researchers have optimized these synthetic routes to improve yield and purity, ensuring that the compound is accessible for large-scale applications. The use of green chemistry principles in these syntheses has also been explored to minimize environmental impact.

From an analytical standpoint, 1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the molecular structure and purity of the compound. Recent advancements in analytical techniques have further enhanced our ability to study this compound's properties at a molecular level.

In conclusion, 1-Chloro-6,7-Dimethoxyisoquinoline-4-Carbonitrile (CAS No. 18029-61-3) is a versatile compound with significant potential across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in drug discovery and materials science. As research continues to uncover new applications for this compound, its role in advancing modern science is likely to grow even further.